N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide

• IUPAC Name: N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C11H15NO2/c1-8-3-6-10(14-8)7-12(2)11(13)9-4-5-9/h3,6,9H,4-5,7H2,1-2H3
• InChI Key: KQJJLUQTQPGIGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C)C(=O)C2CC2
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide, also known as MFCAM, is a novel compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in various fields such as medicine, agriculture, and biotechnology.

Mechanism of Action

The mechanism of action of N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide is not fully understood, but it is believed to work by targeting specific proteins and enzymes in the body. Studies have shown that N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide can inhibit the activity of certain enzymes, which can lead to the inhibition of cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to reduce the levels of certain inflammatory markers in the body, as well as reduce the growth of cancer cells. Additionally, studies have shown that N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide can improve glucose metabolism and insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide is its high purity, which makes it ideal for use in lab experiments. Additionally, its unique chemical structure allows for targeted studies of its mechanism of action. However, one limitation of N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide. One potential direction is to study its potential use as an anti-cancer agent in human clinical trials. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects. Finally, N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide may have potential applications in agriculture and biotechnology, which warrant further investigation.

Synthesis Methods

N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide can be synthesized using a multistep process that involves the reaction of 5-methylfurfural with an amine, followed by the addition of a cyclopropane ring. This method has been optimized to produce high yields of N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide with high purity.

Scientific Research Applications

N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide has been studied extensively for its potential applications in various scientific fields. In medicine, N-methyl-N-[(5-methylfuran-2-yl)methyl]cyclopropanecarboxamide has shown promising results as a potential anti-cancer agent, with studies showing its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, with results showing its ability to reduce inflammation in animal models.